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Compound of Interest

Compound Name: stilbostemin N

Cat. No.: B049899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Stilbostemin N, a dihydrostilbene isolated from the roots of Stemona tuberosa. The document

details its structural elucidation through Nuclear Magnetic Resonance (NMR) spectroscopy and

provides insights into its potential biological activities. This guide is intended to serve as a core

resource for researchers and professionals in the fields of natural product chemistry,

pharmacology, and drug development.

Chemical Structure and Properties
Stilbostemin N is a dihydrostilbene derivative with the chemical name 3-methoxy-5-[2-(2-

methoxyphenyl)ethyl]phenol. Its molecular formula is C₁₆H₁₈O₃, and it has a molecular weight

of 258.32 g/mol . The structure of Stilbostemin N was elucidated through extensive

spectroscopic analysis, primarily 1D and 2D NMR, and mass spectrometry.

Key Properties of Stilbostemin N:
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Property Value

CAS Number 1000676-45-8

Molecular Formula C₁₆H₁₈O₃

Molecular Weight 258.32 g/mol

Chemical Name 3-methoxy-5-[2-(2-methoxyphenyl)ethyl]phenol

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[1]

Spectroscopic Data
The structural characterization of Stilbostemin N relies heavily on NMR spectroscopy. The

following tables summarize the ¹H and ¹³C NMR data as reported in the primary literature.

¹H and ¹³C NMR Spectroscopic Data
The following data was reported for Stilbostemin N, isolated from Stemona tuberosa.

Table 1: ¹H and ¹³C NMR Data for Stilbostemin N
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Position ¹³C (ppm) ¹H (ppm, J in Hz)

1 134.1

2 114.7 6.24 (t, J=2.2)

3 160.0

4 107.5 6.18 (t, J=2.2)

5 158.9

6 100.1 6.18 (t, J=2.2)

7 38.3 2.78 (m)

8 32.2 2.78 (m)

1' 129.2

2' 158.0

3' 111.4 6.82 (d, J=8.2)

4' 127.8 7.12 (t, J=7.8)

5' 120.9 6.86 (t, J=7.4)

6' 127.8 7.12 (d, J=7.5)

3-OCH₃ 55.2 3.70 (s)

2'-OCH₃ 55.4 3.82 (s)

Data extracted from Lin, L.-G., et al. (2008). Antibacterial stilbenoids from the roots of Stemona

tuberosa. Phytochemistry, 69(2), 457-463.

Experimental Protocols
The isolation and characterization of Stilbostemin N involved a series of chromatographic and

spectroscopic techniques.

Isolation and Purification
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The roots of Stemona tuberosa were extracted and subjected to repeated column

chromatography on silica gel and Sephadex LH-20 to yield a series of dihydrostilbenes,

including Stilbostemin N. The final purification was likely achieved using preparative High-

Performance Liquid Chromatography (HPLC).

NMR Spectroscopy
NMR spectra were recorded on a Bruker AV-600 spectrometer. Chemical shifts (δ) are reported

in parts per million (ppm) and are referenced to the solvent signals. Coupling constants (J) are

given in Hertz (Hz).

Biological Activity and Signaling Pathways
Stilbenoids, the class of compounds to which Stilbostemin N belongs, are known for a wide

range of biological activities.

Antibacterial Activity
Stilbostemin N has been reported to exhibit moderate antibacterial activities.[1]

Dihydrostilbenes isolated from Stemona tuberosa have shown activity against various bacteria.

The precise mechanism of action for Stilbostemin N has not been fully elucidated, but for

stilbenoids in general, proposed antibacterial mechanisms include the disruption of bacterial

cell membranes, inhibition of essential enzymes, and interference with bacterial DNA.

Potential Signaling Pathways
While specific signaling pathways for Stilbostemin N have not been detailed, stilbenes are

known to modulate several key cellular signaling pathways. Further research is required to

determine the specific molecular targets and pathways affected by Stilbostemin N.

Below is a generalized workflow for investigating the antibacterial mechanism of a natural

product like Stilbostemin N.
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General Workflow for Investigating Antibacterial Mechanisms

Isolate and Purify
Stilbostemin N

Determine Minimum Inhibitory
Concentration (MIC)

Time-Kill Kinetics Assay Cellular Target Identification

Membrane Permeability Assay DNA Interaction Studies Enzyme Inhibition Assays Gene/Protein Expression Analysis
(Transcriptomics/Proteomics)

Elucidation of
Signaling Pathway

Click to download full resolution via product page

Caption: Workflow for elucidating the antibacterial mechanism of Stilbostemin N.

Conclusion
Stilbostemin N represents an interesting dihydrostilbene with documented spectroscopic

properties and potential antibacterial activity. This guide provides the foundational data

necessary for further research into its pharmacological properties and potential therapeutic

applications. The detailed NMR data serves as a crucial reference for the identification and

quantification of this compound in various matrices. Future studies should focus on elucidating

its specific mechanism of action and exploring its effects on relevant cellular signaling

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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